Cas no 1261898-06-9 (3-Cyano-5-(3-methylsulfonylaminophenyl)phenol)

• Product Name: 3-Cyano-5-(3-methylsulfonylaminophenyl)phenol
• CAS No: 1261898-06-9
• MF: C₁₄H₁₂N₂O₃S
• MW: 288.321681976318
• MDL: MFCD18314545
• CID: 2762054
• PubChem ID: 53220219
• Update Time: 2025-10-05

3-Cyano-5-(3-methylsulfonylaminophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• DTXSID50684990
• N-(3'-Cyano-5'-hydroxy[1,1'-biphenyl]-3-yl)methanesulfonamide
• MFCD18314545
• 3-Cyano-5-(3-methylsulfonylaminophenyl)phenol, 95%
• 3-CYANO-5-(3-METHYLSULFONYLAMINOPHENYL)PHENOL
• 1261898-06-9
• 3-Cyano-5-(3-methylsulfonylaminophenyl)phenol

• MDL： MFCD18314545
• Inchi： 1S/C14H12N2O3S/c1-20(18,19)16-13-4-2-3-11(7-13)12-5-10(9-15)6-14(17)8-12/h2-8,16-17H,1H3
• InChI Key： HYOYRZVYXHZJQQ-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC=C(C=1)C1C=C(C#N)C=C(C=1)O)(=O)=O

Computed Properties

• Exact Mass: 288.05686342Da
• Monoisotopic Mass: 288.05686342Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 98.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 3-Cyano-5-(3-methylsulfonylaminophenyl)phenol

3-Cyano-5-(3-methylsulfonylaminophenyl)phenol (CAS No. 1261898-06-9)

The compound 3-Cyano-5-(3-methylsulfonylaminophenyl)phenol, identified by the CAS registry number 1261898-06-9, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique structural features, which include a phenolic group, a cyano substituent, and a methylsulfonylamino-substituted phenyl ring. These functional groups contribute to its versatile chemical properties and reactivity, making it an interesting subject for both academic and industrial investigations.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, allowing researchers to explore its properties in depth. The molecule's structure facilitates various chemical transformations, such as nucleophilic substitutions, electrophilic aromatic substitutions, and coupling reactions. These reactions are pivotal in the development of novel materials and pharmaceutical agents. For instance, the phenolic group can act as a nucleophile in certain reactions, while the cyano group can serve as an electron-withdrawing substituent, influencing the electronic properties of the molecule.

The methylsulfonylamine group attached to the phenyl ring introduces additional functionality to the compound. This group is known for its strong electron-withdrawing nature due to the presence of both sulfur and nitrogen atoms. This characteristic enhances the molecule's ability to participate in hydrogen bonding and other non-covalent interactions, which are critical in biological systems. Recent studies have demonstrated that this group can significantly influence the bioavailability and pharmacokinetics of drugs when incorporated into their structures.

In terms of applications, 3-Cyano-5-(3-methylsulfonylaminophenyl)phenol has shown promise in the field of drug discovery. Its structural features make it an ideal candidate for designing bioactive molecules targeting specific biological pathways. For example, researchers have explored its potential as an inhibitor of certain enzymes involved in inflammatory processes. The compound's ability to modulate these pathways could lead to the development of novel anti-inflammatory agents with improved efficacy and reduced side effects.

The synthesis of this compound involves a series of well-defined steps that ensure high purity and structural integrity. Modern synthetic techniques, such as Suzuki coupling and Buchwald-Hartwig amination, have been employed to construct the molecule efficiently. These methods not only enhance the yield but also minimize by-products, making the synthesis process environmentally friendly and cost-effective.

From a structural perspective, the compound's three-dimensional arrangement plays a crucial role in its chemical behavior. The spatial arrangement of substituents on the aromatic rings influences their electronic interactions and reactivity. Computational studies using density functional theory (DFT) have provided valuable insights into these interactions, enabling researchers to predict and optimize the molecule's properties for specific applications.

In conclusion, 3-Cyano-5-(3-methylsulfonylaminophenyl)phenol (CAS No. 1261898-06-9) stands out as a versatile and intriguing compound with a wide range of potential applications. Its unique combination of functional groups makes it a valuable tool in chemical research and development. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to various fields, including pharmaceuticals, materials science, and beyond.